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Compound of Interest

6-(Methylthio)pyridin-3-ylboronic
Compound Name: d
aci

cat. No.: B1303069

An In-Depth Technical Guide to the Safety Profile of 6-(Methylthio)pyridin-3-ylboronic acid

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. The toxicological and safety properties of 6-
(methylthio)pyridin-3-ylboronic acid have not been fully investigated. The information
presented herein is compiled from available data for this compound and structurally related
pyridine boronic acids. It is not a substitute for a manufacturer-provided Safety Data Sheet
(SDS). Always consult the official SDS from your supplier before handling this chemical and
adhere to all institutional safety protocols.

Chemical Identification and Properties

6-(Methylthio)pyridin-3-ylboronic acid is a heterocyclic organic compound containing a
pyridine ring functionalized with a methylthio group and a boronic acid group. Such structures
are valuable intermediates in medicinal chemistry, particularly as building blocks in Suzuki-
Miyaura cross-coupling reactions for the synthesis of complex molecules.[1][2]

Table 1: Chemical Identifiers and Physical Properties
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Identifier Value Source
CAS Number 321438-86-2 [3]
Molecular Formula CeHsBNO:2S [3]
Molecular Weight 169.01 g/mol [3]

UXWKVPJOPVIIRU-
InChl Key [3]
UHFFFAOYSA-N

Physical Form Solid [3]

| Purity | 295% (Typical) |[3] |

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 6-(methylthio)pyridin-3-
ylboronic acid is not readily available in public databases. However, data from structurally
similar pyridine boronic acids, such as 6-(dimethylamino)pyridine-3-boronic acid, can provide
an indication of potential hazards.[4] It is prudent to handle this compound as potentially
hazardous.

Table 2: Potential GHS Hazard Classifications (Inferred from 6-(Dimethylamino)pyridine-3-
boronic acid)

Hazard Code Hazard Statement Class
H302 Harmful if swallowed Acute toxicity, oral[4]
H315 Causes skin irritation Skin corrosion/irritation[4]

) o Serious eye damage/eye
H319 Causes serious eye irritation o
irritation[4]

H332 Harmful if inhaled Acute toxicity, inhalation[4]

| H335 | May cause respiratory irritation | Specific target organ toxicity, single exposure[4] |
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6-(methylthio)pyridin-3-ylboronic acid

Potential Hazards

Inferred GHS Pictograms

2

Hazard Statements
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Caption: Potential GHS Hazards for the Compound.

Safe Handling and Storage Protocols

Proper handling and storage are critical to ensure safety. The following guidelines are based on
standard practices for boronic acids and related chemical reagents.[5][6][7]

Exposure Controls and Personal Protective Equipment
(PPE)

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[5][7] Ensure that eyewash stations and safety showers are readily accessible.[7]

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[7]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all
personal contact.[6]
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» Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator (e.g.,
N95 type).[6]

Storage Conditions

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5]

» Refrigerated storage (2-8°C) is often recommended for boronic acids to ensure long-term
stability.[5][8]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7]
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Caption: General Laboratory Handling Workflow.
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First-Aid Measures

In case of exposure, follow these general first-aid guidelines and seek immediate medical
attention.[6][7]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration.[7]

o Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.[7]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do.[6][7]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting.[7]

Experimental Protocol: Synthesis of Pyridinyl
Boronic Acids

While a specific protocol for the synthesis of 6-(methylthio)pyridin-3-ylboronic acid is not
detailed in the provided search results, a general method for the synthesis of a related
compound, 6-methyl-3-pyridineboronic acid, via a palladium-catalyzed Miyaura borylation is
available and serves as a representative experimental workflow.[9] This method is common for
preparing aryl and heteroaryl boronic acids.

Materials and Reagents

¢ 6-Methyl-3-pyridinol trifluoromethanesulfonate (starting material)

Bis(pinacolato)diboron (Bzpinz)

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(ll) dichloride (Pd(dppf)Cl2)

Potassium acetate (KOAC)

Acetonitrile (ACN)

Dimethyl sulfoxide (DMSO)
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e Microwave reactor

e High-Performance Liquid Chromatography (HPLC) system

Procedure

» Reaction Setup: Dissolve the starting triflate (1.0 eq) in acetonitrile in a microwave reaction
tube.

» Addition of Reagents: Add bis(pinacolato)diboron (1.5 eq) and stir until dissolved.
Subsequently, add potassium acetate (3.0 eq) and the palladium catalyst, Pd(dppf)Clz (0.03
mol%).[9]

e Microwave Irradiation: Seal the reaction vessel and place it in a microwave reactor. Heat the
mixture to 160°C for a specified time (e.g., 2 x 600 seconds), monitoring the reaction
progress by LC-MS.[9]

o Workup: Upon completion, remove the acetonitrile by evaporation under reduced pressure.

 Purification: Dissolve the resulting solid residue in DMSO and purify by preparative HPLC to
isolate the target boronic acid pinacol ester, which can then be hydrolyzed to the boronic
acid if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-(methylthio)pyridin-3-ylboronic acid safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303069#6-methylthio-pyridin-3-ylboronic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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